Cas no 151093-43-5 (Benzoyl bromide,4-cyano-)
Benzoyl bromide,4-cyano- structure
Product Name:Benzoyl bromide,4-cyano-
CAS No:151093-43-5
MF:C8H4BrNO
MW:210.027461051941
CID:99685
PubChem ID:22321969
Update Time:2025-04-18
Benzoyl bromide,4-cyano- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl bromide,4-cyano-
- 4-cyanobenzoyl bromide
- Benzoyl bromide, 4-cyano- (9CI)
- SCHEMBL3988903
- 4-CYANO-BENZOYL BROMIDE
- 151093-43-5
- DTXSID80624748
-
- Inchi: 1S/C8H4BrNO/c9-8(11)7-3-1-6(5-10)2-4-7/h1-4H
- InChI Key: USTZLKAYDPJHOZ-UHFFFAOYSA-N
- SMILES: BrC(C1C=CC(C#N)=CC=1)=O
Computed Properties
- Exact Mass: 208.94762
- Monoisotopic Mass: 208.94763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86
Benzoyl bromide,4-cyano- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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